Cas no 40122-37-0 (1-(4-methylphenyl)cyclopropan-1-ol)

• Product Name: 1-(4-methylphenyl)cyclopropan-1-ol
• CAS No: 40122-37-0
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• MDL: MFCD16840894
• CID: 925335
• PubChem ID: 12276553
• Update Time: 2025-05-20

1-(4-methylphenyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-p-Tolylcyclopropanol
• 1-(p-tolyl)cyclopropan-1-ol
• 1-(p-Tolyl)cyclopropane-1-ol
• 1-(p-tolyl)-cyclopropan-1-ol
• 1-(4-methylphenyl)cyclopropanol
• 1-(4-methylphenyl)cyclopropan-1-ol
• J3.627.126D

• MDL： MFCD16840894
• Inchi： 1S/C10H12O/c1-8-2-4-9(5-3-8)10(11)6-7-10/h2-5,11H,6-7H2,1H3
• InChI Key： RXURTCZBEWFHME-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(C)=CC=2)CC1

Computed Properties

• Exact Mass: 148.088815002g/mol
• Monoisotopic Mass: 148.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-(4-methylphenyl)cyclopropan-1-ol

1-(4-Methylphenyl)cyclopropan-1-ol: A Comprehensive Overview

1-(4-Methylphenyl)cyclopropan-1-ol (CAS No. 40122-37-0) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, characterized by its unique cyclopropane ring structure, exhibits a range of intriguing chemical properties and potential applications. In this article, we delve into the structural features, synthesis methods, chemical properties, and recent advancements in its utilization across various industries.

The molecular structure of 1-(4-Methylphenyl)cyclopropan-1-ol is defined by a cyclopropane ring fused to a phenol group, with a methyl substituent attached to the phenyl ring. This arrangement imparts the compound with a high degree of strain due to the cyclopropane ring, which is known for its reactivity in organic reactions. The phenolic hydroxyl group further enhances its functional versatility, making it a valuable precursor in synthetic chemistry.

Recent studies have highlighted the potential of cyclopropane derivatives like 1-(4-Methylphenyl)cyclopropan-1-ol in drug discovery. Researchers have explored its role as a building block for developing bioactive molecules with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited promising activity against inflammatory pathways, suggesting its potential in therapeutic applications.

In terms of synthesis, 1-(4-Methylphenyl)cyclopropan-1-ol can be prepared via various routes, including the hydroxylation of cyclopropane precursors or through oxidative coupling reactions. One notable method involves the use of transition metal catalysts to facilitate the formation of the cyclopropane ring. This approach not only enhances reaction efficiency but also allows for precise control over the substituents on the phenyl ring.

The chemical properties of 1-(4-Methylphenyl)cyclopropan-1-ol are heavily influenced by its strained cyclopropane ring. This strain makes it highly reactive towards nucleophilic and electrophilic attacks, enabling it to participate in a wide range of organic reactions such as Diels-Alder reactions and Michael additions. Additionally, the phenolic hydroxyl group renders the compound susceptible to oxidation and condensation reactions, further expanding its synthetic utility.

From an industrial perspective, cyclopropane-containing compounds like 1-(4-Methylphenyl)cyclopropan-1-ol are increasingly being explored for their applications in polymer science. Their ability to form stable copolymers with other monomers has led to their use in developing high-performance materials for electronics and advanced composites. A 2023 report by *Polymer Chemistry* highlighted how these compounds can enhance the mechanical properties of polymers while maintaining flexibility.

Moreover, the environmental impact of synthesizing and using 1-(4-Methylphenyl)cyclopropan-1-ol has become a focal point for sustainable chemistry initiatives. Scientists are actively investigating greener synthesis methods that minimize waste and reduce energy consumption. For example, catalytic asymmetric synthesis techniques have been developed to produce enantiomerically pure derivatives of this compound, which are essential for chiral drug development.

In conclusion, 1-(4-Methylphenyl)cyclopropan-1-ol (CAS No. 40122-37